Cas no 1188047-34-8 (2-bromo-5-(trifluoromethyl)-1,3-benzothiazole)

2-Bromo-5-(trifluoromethyl)-1,3-benzothiazole is a halogenated benzothiazole derivative featuring a bromo substituent at the 2-position and a trifluoromethyl group at the 5-position. This compound is valued for its versatile reactivity, particularly in cross-coupling reactions such as Suzuki or Stille couplings, where the bromo moiety serves as a key functional handle. The electron-withdrawing trifluoromethyl group enhances its utility in medicinal chemistry and agrochemical applications by influencing the compound's electronic properties and metabolic stability. Its robust structure makes it a useful intermediate for synthesizing heterocyclic compounds, pharmaceuticals, and specialty materials. The product is typically supplied with high purity, ensuring reliable performance in synthetic applications.

2-bromo-5-(trifluoromethyl)-1,3-benzothiazole structure

1188047-34-8 structure

Product Name:2-bromo-5-(trifluoromethyl)-1,3-benzothiazole

CAS No:1188047-34-8

MF:C₈H₃BrF₃NS

MW:282.080330133438

MDL:MFCD09749243

CID:855259

PubChem ID:86719506

Update Time:2025-06-08

2-bromo-5-(trifluoromethyl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-trifluoromethylbenzothiazole, 97%
- 2-bromo-5-(trifluoromethyl)-1,3-benzothiazole
- EN300-3549875
- 2-Bromo-5-(trifluoromethyl)benzo[d]thiazole
- 1188047-34-8
- 2-bromo-5-trifluoromethyl-benzothiazole
- DB-122045
- F87734
- 2-Bromo-5-trifluoromethylbenzothiazole
- SCHEMBL15708155
- MDL： MFCD09749243
- Inchi： 1S/C8H3BrF3NS/c9-7-13-5-3-4(8(10,11)12)1-2-6(5)14-7/h1-3H
- InChI Key： WMXDKCYJYDOKIE-UHFFFAOYSA-N
- SMILES： BrC1=NC2C=C(C(F)(F)F)C=CC=2S1

Computed Properties

Exact Mass: 280.91217g/mol
Monoisotopic Mass: 280.91217g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 41.1Å²

2-bromo-5-(trifluoromethyl)-1,3-benzothiazole Customs Data

HS CODE：29342000

2-bromo-5-(trifluoromethyl)-1,3-benzothiazole Pricemore >>

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